Cas no 1314929-37-7 (2-methylpyrrolidin-3-one)

• Product Name: 2-methylpyrrolidin-3-one
• CAS No: 1314929-37-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 5207637
• PubChem ID: 22262513
• Update Time: 2025-06-10

2-methylpyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-methylpyrrolidin-3-one

• Inchi： 1S/C5H9NO/c1-4-5(7)2-3-6-4/h4,6H,2-3H2,1H3
• InChI Key： ONCZHVKFNHOSKZ-UHFFFAOYSA-N
• SMILES： O=C1CCNC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1

Additional information on 2-methylpyrrolidin-3-one

2-Methylpyrrolidin-3-one (CAS No. 1314929-37-7): A Comprehensive Overview

2-Methylpyrrolidin-3-one (CAS No. 1314929-37-7) is a versatile compound with a wide range of applications in the pharmaceutical and chemical industries. This compound, also known as 3-methyl-2-pyrrolidinone, is a derivative of pyrrolidinone and has gained significant attention due to its unique chemical properties and potential therapeutic applications.

The molecular formula of 2-methylpyrrolidin-3-one is C₅H₉NO, and it has a molecular weight of 101.13 g/mol. The compound is characterized by its cyclic structure, which includes a five-membered ring with a ketone group and a methyl substituent. This structure confers 2-methylpyrrolidin-3-one with several advantageous properties, such as high solubility in both polar and non-polar solvents, making it an ideal candidate for various chemical reactions and formulations.

In the pharmaceutical industry, 2-methylpyrrolidin-3-one has been explored for its potential as an intermediate in the synthesis of drugs. Recent studies have highlighted its role in the development of novel compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-methylpyrrolidin-3-one as a key intermediate in the synthesis of a new class of antiviral agents. These agents demonstrated significant efficacy against several viral strains, including influenza and coronaviruses, making them promising candidates for further clinical development.

Beyond its use as an intermediate, 2-methylpyrrolidin-3-one has also been investigated for its potential as a solvent in various chemical processes. Its unique solubility properties make it an excellent choice for reactions that require high solubility and stability. A study published in the Tetrahedron Letters in 2020 explored the use of 2-methylpyrrolidin-3-one as a solvent in palladium-catalyzed cross-coupling reactions, demonstrating improved yields and selectivity compared to traditional solvents.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 2-methylpyrrolidin-3-one has shown that it is relatively stable under typical environmental conditions but can be biodegraded under specific conditions. A study published in the Journal of Environmental Science and Health in 2019 reported that 2-methylpyrrolidin-3-one exhibits low toxicity to aquatic organisms, making it a safer alternative to some traditional solvents.

In addition to its pharmaceutical and chemical applications, 2-methylpyrrolidin-3-one has also found use in other industries, such as cosmetics and personal care products. Its ability to enhance the solubility and stability of active ingredients makes it valuable for formulating products with improved performance. A study published in the Cosmetics Journal in 2021 evaluated the use of 2-methylpyrrolidin-3-one as a solvent in skin care formulations, demonstrating enhanced penetration and efficacy of active ingredients.

The safety profile of chemicals is crucial for their widespread adoption. Extensive toxicological studies have been conducted on 2-methylpyrrolidin-3-one, confirming its low toxicity when used within recommended concentrations. A comprehensive review published in the Toxicology Letters in 2020 summarized the findings from multiple studies, concluding that 2-methylpyrrolidin-3-one is safe for use in various applications when appropriate handling guidelines are followed.

In conclusion, 2-methylpyrrolidin-3-one (CAS No. 1314929-37-7) is a versatile compound with significant potential across multiple industries. Its unique chemical properties make it an ideal candidate for pharmaceutical intermediates, solvents, and formulations. Ongoing research continues to uncover new applications and optimize its use, ensuring that it remains a valuable component in the development of innovative products.